Cas no 928048-12-8 ((3-Bromo-2-formylphenyl)boronic acid)

(3-Bromo-2-formylphenyl)boronic acid structure

928048-12-8 structure

Product Name:(3-Bromo-2-formylphenyl)boronic acid

CAS No:928048-12-8

MF:C₇H₆BBrO₃

MW:228.835741519928

MDL:MFCD11856011

CID:1083509

PubChem ID:57497240

Update Time:2024-10-26

(3-Bromo-2-formylphenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (3-Bromo-2-formylphenyl)boronic acid
- 3-Bromo-2-formylphenylboronic acid
- B-(3-Bromo-2-formylphenyl)boronic acid (ACI)
- AKOS016016051
- D71420
- (3-Bromo-2-formyl-phenyl)boronic acid
- DB-362022
- CS-0190026
- DTXSID001283457
- (3-Bromo-2-formylphenyl)boronicacid
- MFCD11856011
- B-(3-Bromo-2-formylphenyl)boronic acid
- 928048-12-8
- MDL： MFCD11856011
- Inchi： 1S/C7H6BBrO3/c9-7-3-1-2-6(8(11)12)5(7)4-10/h1-4,11-12H
- InChI Key： WAEUTZBZXUBAAV-UHFFFAOYSA-N
- SMILES： O=CC1C(B(O)O)=CC=CC=1Br

Computed Properties

Exact Mass: 227.95934g/mol
Monoisotopic Mass: 227.95934g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.5Å²

(3-Bromo-2-formylphenyl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM219074-1g	(3-Bromo-2-formylphenyl)boronic acid	928048-12-8	95+%	1g	$166	2021-08-04
Alichem	A019108876-5g	(3-Bromo-2-formylphenyl)boronic acid	928048-12-8	95%	5g	$735.00	2023-08-31
TRC	B293320-50mg	(3-Bromo-2-formylphenyl)boronic Acid	928048-12-8		50mg	$ 50.00	2022-06-07
TRC	B293320-100mg	(3-Bromo-2-formylphenyl)boronic Acid	928048-12-8		100mg	$ 70.00	2022-06-07
TRC	B293320-500mg	(3-Bromo-2-formylphenyl)boronic Acid	928048-12-8		500mg	$ 250.00	2022-06-07
abcr	AB515432-1 g	3-Bromo-2-formylphenylboronic acid, 95%; .	928048-12-8	95%	1g	€248.80	2023-04-18
abcr	AB515432-5 g	3-Bromo-2-formylphenylboronic acid, 95%; .	928048-12-8	95%	5g	€760.70	2023-04-18
abcr	AB515432-10 g	3-Bromo-2-formylphenylboronic acid, 95%; .	928048-12-8	95%	10g	€1,258.40	2023-04-18
Chemenu	CM219074-5g	(3-Bromo-2-formylphenyl)boronic acid	928048-12-8	95+%	5g	$533	2022-08-31
eNovation Chemicals LLC	D637290-1g	(3-bromo-2-formylphenyl)boronic acid	928048-12-8	95%	1g	$400	2024-08-03

(3-Bromo-2-formylphenyl)boronic acid Production Method

Production Method 1

928048-21-9

928048-12-8

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Diethyl ether ; 15 min, -78 °C
1.2 Reagents: Triethyl borate ; 30 min, -78 °C → -50 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; rt

Reference

: A tautomeric equilibrium between functionalized 2-formylphenylboronic acids and corresponding 1,3-dihydro-1,3-dihydroxybenzo[c][2,1]oxaboroles

Lulinski, Sergiusz; Madura, Izabela; Serwatowski, Janusz; Szatylowicz, Halina; Zachara, Janusz, New Journal of Chemistry, 2007, 31(1), 144-154

Production Method 2

937377-92-9

928048-12-8

Reaction Conditions

1.1 Reagents: Chloro(1-methylethyl)magnesium Solvents: Tetrahydrofuran ; -5 - 0 °C; 1 h, -5 - 0 °C
1.2 Reagents: Trimethyl borate ; -10 - -5 °C; 1 h, -10 - -5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 4 - 5, 5 - 25 °C; 1 h, rt

Reference